
Synthesis of 4-Bromobutyl Acetate: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromobutyl acetate

Cat. No.: B128988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 4-
bromobutyl acetate, a valuable bifunctional molecule utilized as a synthetic intermediate in

the development of various pharmaceutical compounds and other fine chemicals. This

document details two primary synthetic methodologies, presents key quantitative data in a

structured format, and includes visualizations of the reaction pathways and experimental

workflows.

Physicochemical Properties and Spectroscopic
Data
4-Bromobutyl acetate is a clear, colorless to slightly yellow liquid. A summary of its key

physical and spectroscopic properties is presented below.
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Property Value Reference

Molecular Formula C₆H₁₁BrO₂ [1][2]

Molecular Weight 195.05 g/mol [1][2]

Boiling Point 92-93 °C at 12 mmHg [1][2]

Density 1.348 g/mL at 25 °C [1][2]

Refractive Index (n²⁰/D) 1.46 [1][2]

Purity (typical) ≥98% (GC) [1][2]

Spectroscopic Data Description

¹H NMR (CDCl₃)

A representative ¹H NMR spectrum is available,

showing the characteristic signals for the acetyl

and bromobutyl moieties.

¹³C NMR (CDCl₃, predicted)

δ (ppm): 170.7 (C=O), 63.8 (CH₂-O), 33.0 (CH₂-

Br), 29.5 (CH₂), 27.8 (CH₂), 20.9 (CH₃).

Chemical shifts are estimated based on

standard values for similar functional groups.

FT-IR (neat)

ν (cm⁻¹): ~2960 (C-H stretch), ~1740 (C=O,

ester stretch), ~1240 (C-O, ester stretch), ~650

(C-Br stretch).

Mass Spectrometry (EI)

Key fragments (m/z): [M-CH₃COO]⁺, [M-Br]⁺. A

representative mass spectrum is available for

detailed fragmentation analysis.

Synthesis Methodologies
Two robust methods for the synthesis of 4-bromobutyl acetate are detailed below, offering

flexibility in starting material selection.

Method 1: Ring Opening of Tetrahydrofuran
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This method involves the Lewis acid-catalyzed ring-opening of tetrahydrofuran (THF) with an

acyl halide in the presence of a bromide source.

Reaction:
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4-Bromo-1-butanol +

Acetic Anhydride Pyridine, 0 °C to RT 4-Bromobutyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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